Cas no 2664977-54-0 ((R)-3-(2,2-difluoroethyl)pyrrolidine hydrochloride)

• Product Name: (R)-3-(2,2-difluoroethyl)pyrrolidine hydrochloride
• CAS No: 2664977-54-0
• MF: C₆H₁₂ClF₂N
• MW: 171.62
• MDL: MFCD32689919
• CID: 5096266
• PubChem ID: 154810160
• Update Time: 2026-03-02

(R)-3-(2,2-difluoroethyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-(2,2-difluoroethyl)-, hydrochloride (1:1), (3R)-
• (R)-3-(2,2-difluoroethyl)pyrrolidine hydrochloride
• (R)-3-(2,2-difluoroethyl)pyrrolidinehydrochloride
• MFCD32689919
• (R)-3-(2,2-Difluoroethyl)pyrrolidine HCl
• 2664977-54-0
• PS-18478
• SCHEMBL25310424
• D79406
• (3R)-(2,2-Difluoroethyl)pyrrolidinehydrochloride
• (3R)-3-(2,2-difluoroethyl)pyrrolidine;hydrochloride

• MDL： MFCD32689919
• Inchi： 1S/C6H11F2N.ClH/c7-6(8)3-5-1-2-9-4-5;/h5-6,9H,1-4H2;1H/t5-;/m1./s1
• InChI Key： XWHBRSJOWFYLEX-NUBCRITNSA-N
• SMILES： C([C@@H]1CNCC1)C(F)F.Cl

Computed Properties

• Exact Mass: 171.0626334g/mol
• Monoisotopic Mass: 171.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 85.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (R)-3-(2,2-difluoroethyl)pyrrolidine hydrochloride

(R)-3-(2,2-Difluoroethyl)pyrrolidine Hydrochloride: A Comprehensive Overview

(R)-3-(2,2-Difluoroethyl)pyrrolidine hydrochloride, identified by the CAS number 2664977-54-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and chemical synthesis. The molecule consists of a pyrrolidine ring, a five-membered saturated heterocyclic compound with one nitrogen atom, substituted at the 3-position by a 2,2-difluoroethyl group. The hydrochloride salt form indicates that the compound exists in its protonated form, which is often preferred for stability and solubility in pharmaceutical applications.

The synthesis of (R)-3-(2,2-difluoroethyl)pyrrolidine hydrochloride involves a series of well-established organic reactions. Typically, the starting material is pyrrolidine, which undergoes alkylation at the 3-position using a suitable alkylating agent such as 2,2-difluoroethyl halide. The reaction conditions are optimized to ensure high stereoselectivity, yielding the (R)-enantiomer as the major product. Subsequent acidification with hydrochloric acid converts the free base into its hydrochloride salt form. This process highlights the importance of stereochemistry in drug design, as the (R)-configuration is often critical for biological activity.

Recent studies have explored the pharmacological properties of (R)-3-(2,2-difluoroethyl)pyrrolidine hydrochloride. Preclinical research indicates that this compound exhibits promising activity in various biological assays, particularly in models related to central nervous system disorders. Its ability to modulate specific neurotransmitter systems suggests potential utility as an anxiolytic or antidepressant agent. Furthermore, investigations into its pharmacokinetics reveal favorable absorption and bioavailability profiles, making it a viable candidate for further clinical development.

The structural features of (R)-3-(2,2-difluoroethyl)pyrrolidine hydrochloride contribute significantly to its biological activity. The pyrrolidine ring provides a rigid framework that facilitates interactions with target proteins, while the 2,2-difluoroethyl substituent introduces electron-withdrawing effects that enhance binding affinity. These properties are consistent with findings from molecular modeling studies, which predict that the compound binds effectively to GABA receptors—a key target in treating anxiety and related conditions.

In terms of therapeutic potential, (R)-3-(2,2-difluoroethyl)pyrrolidine hydrochloride has shown promise in preclinical models of anxiety and stress-related disorders. Animal studies demonstrate reduced anxiety-like behavior in mice treated with this compound compared to controls. Additionally, acute toxicity studies indicate a wide safety margin, suggesting that it may be well-tolerated in humans. These findings underscore the importance of continuing research into this compound's mechanisms of action and its potential for translation into clinical use.

The development of (R)-3-(2,2-difluoroethyl)pyrrolidine hydrochloride also highlights advancements in asymmetric synthesis techniques. The ability to selectively produce enantiopure compounds is crucial for modern drug discovery, as stereochemistry often dictates both efficacy and safety profiles. By leveraging chiral catalysts and reaction conditions optimized for enantioselectivity, chemists can efficiently synthesize compounds like this one with high optical purity.

Looking ahead, ongoing research aims to elucidate the full spectrum of biological activities associated with (R)-3-(2,2-difluoroethyl)pyrrolidine hydrochloride. Collaborative efforts between academic institutions and pharmaceutical companies are exploring its potential in treating not only anxiety but also other neuropsychiatric conditions such as depression and post-traumatic stress disorder (PTSD). Clinical trials are currently being planned to assess its safety and efficacy in human subjects.

In summary, (R)-3-(2,2-difluoroethyl)pyrrolidine hydrochloride, CAS number 2664977-54-0, represents a compelling candidate in drug discovery due to its unique chemical structure and promising pharmacological properties. As research progresses and more data emerge from clinical studies, this compound has the potential to contribute significantly to the treatment of various neuropsychiatric disorders.